Cas no 581807-44-5 (Benzonitrile, 4-(5-hydroxy-6,7-dimethyl-2-benzofuranyl)-)

• Product Name: Benzonitrile, 4-(5-hydroxy-6,7-dimethyl-2-benzofuranyl)-
• CAS No: 581807-44-5
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 1609206
• Update Time: 2024-09-13

Benzonitrile, 4-(5-hydroxy-6,7-dimethyl-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5-hydroxy-6,7-dimethyl-2-benzofuranyl)-

• Inchi： 1S/C17H13NO2/c1-10-11(2)17-14(7-15(10)19)8-16(20-17)13-5-3-12(9-18)4-6-13/h3-8,19H,1-2H3
• InChI Key： QBWXMIVQMRCHHR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2=CC3=CC(O)=C(C)C(C)=C3O2)C=C1

Computed Properties

• Exact Mass: 263.09469

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 477.3±45.0 °C(Predicted)
• PSA: 57.16
• pka: 9.53±0.40(Predicted)